Cas no 67590-35-6 (2-Benzyl-2-(hydroxymethyl)propane-1,3-diol)

• Product Name: 2-Benzyl-2-(hydroxymethyl)propane-1,3-diol
• CAS No: 67590-35-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 2112665
• Update Time: 2023-08-03

2-Benzyl-2-(hydroxymethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2-(hydroxymethyl)propane-1,3-diol
• UMUMZMDVXFUSNN-UHFFFAOYSA-N
• 2-(Hydroxymethyl)-2-benzyl-1,3-propanediol
• 2-Benzyl-2-(hydroxymethyl)propane-1,3-diol

• Inchi： 1S/C11H16O3/c12-7-11(8-13,9-14)6-10-4-2-1-3-5-10/h1-5,12-14H,6-9H2
• InChI Key： UMUMZMDVXFUSNN-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 140
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives